Cas no 1226804-04-1 (4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one)
1226804-04-1 structure
Product Name:4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one
CAS No:1226804-04-1
MF:C8H8ClN3O
MW:197.621620178223
CID:1102390
PubChem ID:59322362
Update Time:2025-04-20
4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one
- DTXSID101181800
- 1226804-04-1
- 4-chloro-5-ethyl-5,7 dihydro-pyrrolo[2,3-d]pyrimidin-6-one
- 4-Chloro-5-ethyl-5,7-dihydro-pyrrolo[2,3-d]pyrimidin-6-one
- SCHEMBL2063184
- IQKBJMXJOQXLEC-UHFFFAOYSA-N
- 4-chloro-5-ethyl-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
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- Inchi: 1S/C8H8ClN3O/c1-2-4-5-6(9)10-3-11-7(5)12-8(4)13/h3-4H,2H2,1H3,(H,10,11,12,13)
- InChI Key: IQKBJMXJOQXLEC-UHFFFAOYSA-N
- SMILES: ClC1C2=C(N=CN=1)NC(C2CC)=O
Computed Properties
- Exact Mass: 197.0355896g/mol
- Monoisotopic Mass: 197.0355896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 54.9Ų
4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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